Cas no 84570-49-0 ((S)-2-Amino-2-phenylpropionic Acid Hydrochloride)

• Product Name: (S)-2-Amino-2-phenylpropionic Acid Hydrochloride
• CAS No: 84570-49-0
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• MDL: MFCD12759015
• CID: 4776795
• PubChem ID: 67040491
• Update Time: 2026-02-26

(S)-2-Amino-2-phenylpropionic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-AMINO-2-PHENYLPROPANOIC ACID HCL
• (S)-2-amino-2-phenylpropanoic acid hydrochloride
• (S)-2-Amino-2-phenylpropionic Acid Hydrochloride

• MDL： MFCD12759015
• Inchi： 1S/C9H11NO2.ClH/c1-9(10,8(11)12)7-5-3-2-4-6-7;/h2-6H,10H2,1H3,(H,11,12);1H/t9-;/m0./s1
• InChI Key： JLVPLCVIBPZJQG-FVGYRXGTSA-N
• SMILES： Cl.OC([C@](C)(C1C=CC=CC=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Topological Polar Surface Area: 63.3

Additional information on (S)-2-Amino-2-phenylpropionic Acid Hydrochloride

Chemical Profile of (S)-2-Amino-2-phenylpropanoic acid HCl (CAS No. 84570-49-0)

(S)-2-Amino-2-phenylpropanoic acid HCl, with the CAS number 84570-49-0, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This enantiomerically pure compound has garnered attention due to its unique structural and functional properties, making it a valuable intermediate in the synthesis of various biologically active molecules. The presence of the (S)-configuration at the chiral center imparts specific stereochemical characteristics that are crucial for its applications in drug development and molecular research.

The< strong> (S)-2-amino-2-phenylpropanoic acid HCl molecule consists of an amino group, a carboxylic acid group, and a phenyl substituent attached to a propanal backbone. This structural motif is reminiscent of natural amino acids, which are the building blocks of proteins. However, the phenyl group introduces additional electronic and steric effects that influence the compound's reactivity and interaction with biological targets. The hydrochloride salt form enhances its solubility in aqueous systems, making it more suitable for pharmaceutical formulations and in vitro studies.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The< strong> (S)-configuration of this compound is particularly relevant in this context, as it allows for targeted interactions with specific biological receptors. For instance, studies have shown that enantiopure compounds can exhibit distinct pharmacological profiles, which can be harnessed to develop more effective therapeutics.

One of the most promising applications of< strong> (S)-2-amino-2-phenylpropanoic acid HCl is in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various physiological processes, including protein degradation and signal transduction. Inhibiting these enzymes has been a successful strategy in treating diseases such as cancer, HIV, and inflammation-related disorders. The unique structural features of this compound make it an excellent scaffold for designing novel protease inhibitors with high specificity and affinity.

Recent research has also explored the use of< strong> (S)-2-amino-2-phenylpropanoic acid HCl in peptidomimetics, which are synthetic molecules designed to mimic the bioactivity of natural peptides without their drawbacks. Peptidomimetics offer advantages such as improved stability and oral bioavailability, making them attractive candidates for drug development. The chiral amino acid derivative serves as a key building block in constructing these peptidomimetic structures, enabling researchers to fine-tune their properties for optimal biological activity.

The compound's utility extends beyond pharmaceutical applications. It has been employed in biochemical research as a reference standard for enantioselective synthesis and analysis. Techniques such as chromatography and spectroscopy benefit from the high purity and well-defined stereochemistry of< strong> (S)-2-amino-2-phenylpropanoic acid HCl, facilitating accurate characterization and comparison with other chiral compounds.

In conclusion, the< strong> CAS No. 84570-49-0 identifier corresponds to a compound that holds significant potential in multiple domains of chemical biology and drug discovery. Its unique structural features, particularly the (S)-configuration, make it a versatile intermediate for synthesizing biologically active molecules. As research continues to uncover new therapeutic targets and methodologies, compounds like< strong> (S)-2-amino-2-phenylpropanoic acid HCl will continue to play a pivotal role in advancing our understanding of molecular interactions and developing innovative treatments for various diseases.